Cas no 820965-58-0 (2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-)

2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis- structure
820965-58-0 structure
Product Name:2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-
CAS No:820965-58-0
MF:C11H9NO2
MW:187.194662809372
CID:699282
PubChem ID:11446780
Update Time:2025-04-19

2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-
    • 3,3'-(2,5-pyridinediyl)bis-2-propyn-1-ol
    • 3-[6-(3-hydroxyprop-1-ynyl)pyridin-3-yl]prop-2-yn-1-ol
    • 820965-58-0
    • DTXSID80466105
    • Inchi: 1S/C11H9NO2/c13-7-1-3-10-5-6-11(12-9-10)4-2-8-14/h5-6,9,13-14H,7-8H2
    • InChI Key: RHLMKCGAUDHFMX-UHFFFAOYSA-N
    • SMILES: OCC#CC1=CN=C(C#CCO)C=C1

Computed Properties

  • Exact Mass: 187.063328530g/mol
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 53.4Ų
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